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Barasertib dihydrochloride
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Compound of Interest

Compound Name: Barasertib dihydrochloride

Cat. No.: B1628234

Essential Safety and Handling Guide for
Barasertib Dihydrochloride

For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety and logistical information for the handling of Barasertib
dihydrochloride (also known as AZD1152 dihydrochloride), a potent and selective Aurora B
kinase inhibitor. Adherence to these procedures is essential to ensure a safe laboratory

environment and minimize exposure risks.

l. Personal Protective Equipment (PPE)

When handling Barasertib dihydrochloride, a comprehensive PPE strategy is crucial. The
following table summarizes the recommended equipment to be used at all stages of handling,

from preparation to disposal.
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Personal Protective o
Body Part _ Specifications and Remarks
Equipment

Must conform to EN 166 (EU)

Safety Goggles with side- or NIOSH (US) standards. A
Eyes/Face ) ) )
shields face shield may be required for
splash-prone procedures.[1]
Gloves must be inspected for
integrity before each use.
Wash and dry hands
Skin Chemical-impermeable gloves  thoroughly after handling. The
selected gloves must satisfy
EU Directive 89/686/EEC and
the EN 374 standard.[1]
A lab coat is the minimum
requirement. For larger
Fire/flame resistant and quantities or procedures with a
impervious clothing higher risk of exposure, a
chemical-resistant gown or
apron is recommended.[1]
To be used if exposure limits
are exceeded, or if irritation or
Respiratory Full-face respirator other symptoms are

experienced.[1] Ensure proper

fit and training.

Il. Operational Plan for Safe Handling

A systematic approach to handling Barasertib dihydrochloride is vital for minimizing risk. The
following step-by-step protocol outlines the key stages of the handling process.

1. Receiving and Storage:
e Upon receipt, visually inspect the container for any damage or leaks.

» Store the container in a tightly closed, dry, cool, and well-ventilated place.[1]
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o Keep the compound away from incompatible materials such as strong oxidizing agents and
strong acids.[2]

e For long-term storage, refer to the manufacturer's specific recommendations, which may
include storage at -20°C.[3]

2. Preparation of Solutions:

 All handling of the solid compound and preparation of solutions should be conducted in a
well-ventilated area, preferably within a chemical fume hood.[1]

¢ Avoid the formation of dust and aerosols.[1]

o Barasertib dihydrochloride is soluble in DMSO.[3] Use fresh, anhydrous DMSO for optimal
solubility.[4]

e For in vivo experiments, specific formulation protocols may be required, such as dilution in
corn oil or a mixture of PEG300, Tween-80, and water.[4]

3. Experimental Use:

o Wear the appropriate PPE at all times.

e Avoid contact with skin and eyes.[1]

e Handle in accordance with good industrial hygiene and safety practices.[2]

o After use, decontaminate all surfaces and equipment.

4. Waste Disposal:

o Dispose of waste in suitable, closed containers.[1]

o Adhere to all local, state, and federal regulations for chemical waste disposal.[1]

e Do not allow the chemical to enter drains or the environment.[1]

lll. Emergency Procedures
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In the event of an accidental release or exposure, immediate and appropriate action is critical.
First-Aid Measures:

« If inhaled: Move the victim to fresh air. If breathing is difficult, provide oxygen. If not
breathing, give artificial respiration and seek immediate medical attention.[1]

o Following skin contact: Immediately remove contaminated clothing. Wash the affected area
with soap and plenty of water. Consult a doctor if irritation persists.[1][2]

o Following eye contact: Rinse with pure water for at least 15 minutes. Seek immediate
medical attention.[1]

o Following ingestion: Rinse the mouth with water. Do not induce vomiting. Seek immediate
medical attention.[1]

Accidental Release Measures:

» Evacuate personnel to safe areas and ensure adequate ventilation.[1]

» Remove all sources of ignition.[1]

o Wear appropriate PPE, including chemical-impermeable gloves and safety goggles.[1]

» For spills, sweep up the solid material and place it in a suitable, closed container for
disposal.[2] Avoid generating dust.

o Prevent the substance from entering drains and waterways.[1]

IV. Spill Response Workflow

The following diagram illustrates the logical steps to be taken in the event of a chemical spill.
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Caption: Workflow for responding to a chemical spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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